Cas no 53413-96-0 (1-[5-(2-cyanopyrrol-1-yl)naphthalen-1-yl]pyrrole-2-carbonitrile)

• Product Name: 1-[5-(2-cyanopyrrol-1-yl)naphthalen-1-yl]pyrrole-2-carbonitrile
• CAS No: 53413-96-0
• MF: C₂₀H₁₂N₄
• MW: 308.33608341217
• CID: 938494
• PubChem ID: 308319
• Update Time: 2025-04-19

1-[5-(2-cyanopyrrol-1-yl)naphthalen-1-yl]pyrrole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-[5-(2-cyanopyrrol-1-yl)naphthalen-1-yl]pyrrole-2-carbonitrile
• 1,1'-naphthalene-1,5-diyl-bis-pyrrole-2-carbonitrile
• 1,5-Bis-(2'-cyanopyrrol-1'yl)naphthalin
• AC1L7CNH
• NSC209505
• DTXSID40308799
• 53413-96-0
• NSC-209505

• Inchi： 1S/C20H12N4/c21-13-15-5-3-11-23(15)19-9-1-7-17-18(19)8-2-10-20(17)24-12-4-6-16(24)14-22/h1-12H
• InChI Key： FXIHYHSWILJNFM-UHFFFAOYSA-N
• SMILES： N1(C=CC=C1C#N)C1=CC=CC2=C(C=CC=C21)N1C=CC=C1C#N

Computed Properties

• Exact Mass: 308.10636
• Monoisotopic Mass: 308.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 57.4Ų

Experimental Properties

• PSA: 57.44
• LogP: 4.16456